Cas no 50602-41-0 (3-hydroxy-4-methoxyBenzeneethanol)

3-hydroxy-4-methoxyBenzeneethanol structure
50602-41-0 structure
Product Name:3-hydroxy-4-methoxyBenzeneethanol
CAS No:50602-41-0
Molecular Formula:C9H12O3
Molecular Weight:168.189783096313
CID:2113650
PubChem ID:10034991

3-hydroxy-4-methoxyBenzeneethanol Properties

Names and Identifiers

    • 3-hydroxy-4-methoxyBenzeneethanol
    • EN300-365393
    • 5-(2-Hydroxyethyl)-2-methoxyphenol pound>>2-(3-hydroxy-4-methoxyphenyl)ethanol
    • CS-0247395
    • SCHEMBL2632685
    • PPUFZEKAOXNVLU-UHFFFAOYSA-N
    • 5-(2-hydroxyethyl)-2-methoxyphenol
    • BCP30369
    • FT-0730650
    • 50602-41-0
    • 3-hydroxy-4-methoxyphenethyl alcohol
    • Z1198339386
    • AKOS006316325
    • Benzeneethanol, 3-hydroxy-4-methoxy-
    • CHEMBL4063982
    • 862-370-7
    • DA-23557
    • InChIKey: PPUFZEKAOXNVLU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H12O3/c1-12-9-3-2-7(4-5-10)6-8(9)11/h2-3,6,10-11H,4-5H2,1H3
    • SMILES: COC1=C(C=C(C=C1)CCO)O

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 168.078644241g/mol
  • Heavy Atom Count: 12
  • Complexity: 127
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.7Ų

3-hydroxy-4-methoxyBenzeneethanol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01BTXQ-50mg
5-(2-hydroxyethyl)-2-methoxyphenol
50602-41-0 95%
50mg
$229.00 2025-03-19
A2B Chem LLC
AW30830-50mg
5-(2-hydroxyethyl)-2-methoxyphenol
50602-41-0 95%
50mg
$219.00 2024-04-19
Enamine
EN300-365393-0.05g
5-(2-hydroxyethyl)-2-methoxyphenol
50602-41-0 95%
0.05g
$174.0 2023-07-06

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